ethyl 4-chloro-6-fluoro-1,5-naphthyridine-3-carboxylate
Cat. No. B8292039
M. Wt: 254.64 g/mol
InChI Key: DBGPGTXEGGUYSF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08497262B2
Procedure details
To a suspension of 3a in chloroform were added 4 equivalents of oxalyl chloride followed by 0.1 equiv. of dimethylformamide. The solution was refluxed for 3 hours and was quenched with 5 M sodium hydroxide solution at 4° C. The chloroform layer was collected, washed with 100 mL water and brine solution, dried over anhydrous sodium sulfate, filtered and concentrated in vacuo. Product was obtained by recrystallization using acetone. 1H-NMR (CDCl3) δ (ppm): 1.47 (3H, t, J=7.14 Hz), 4.53 (2H, q, J=7.14 Hz), 7.45 (1H, dd, J=8.79, 3.02 Hz), 8.54 (1H, dd, J=9.06, 7.41), 9.21 (1H, s). m/z 255.7 (MH+).
Identifiers
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REACTION_CXSMILES
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[CH2:1]([O:3][C:4]([C:6]1[CH:7]=[N:8][C:9]2[C:14]([C:15]=1O)=[N:13][C:12]([F:17])=[CH:11][CH:10]=2)=[O:5])[CH3:2].C(Cl)(=O)C([Cl:21])=O.CN(C)C=O.CC(C)=O>C(Cl)(Cl)Cl>[CH2:1]([O:3][C:4]([C:6]1[CH:7]=[N:8][C:9]2[C:14]([C:15]=1[Cl:21])=[N:13][C:12]([F:17])=[CH:11][CH:10]=2)=[O:5])[CH3:2]
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)OC(=O)C=1C=NC2=CC=C(N=C2C1O)F
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C(Cl)(Cl)Cl
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C(=O)Cl)(=O)Cl
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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CN(C=O)C
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Step Four
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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CC(=O)C
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The solution was refluxed for 3 hours
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Duration
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3 h
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CUSTOM
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Type
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CUSTOM
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Details
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was quenched with 5 M sodium hydroxide solution at 4° C
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CUSTOM
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Type
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CUSTOM
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Details
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The chloroform layer was collected
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WASH
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Type
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WASH
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Details
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washed with 100 mL water and brine solution
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over anhydrous sodium sulfate
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated in vacuo
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CUSTOM
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Type
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CUSTOM
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Details
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Product was obtained by recrystallization
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Outcomes
Product
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Name
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Type
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Smiles
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C(C)OC(=O)C=1C=NC2=CC=C(N=C2C1Cl)F
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
